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Compound of Interest

Compound Name: 2-lodo-4-nitrotoluene

Cat. No.: B1293748

An In-depth Technical Guide on 2-lodo-4-nitrotoluene

This guide provides essential information regarding the molecular properties of 2-lodo-4-
nitrotoluene, a compound of interest for researchers, scientists, and professionals in drug
development.

Core Molecular Data

The fundamental molecular characteristics of 2-lodo-4-nitrotoluene are summarized below.
This data is crucial for stoichiometric calculations, analytical method development, and
interpretation of experimental results.

Parameter Value
Molecular Formula C7H6INO2[1][2][3][4]
Molecular Weight 263.03 g/mol [1]

The molecular formula, C7TH6INOZ2, indicates the elemental composition of the molecule,
consisting of seven carbon atoms, six hydrogen atoms, one iodine atom, one nitrogen atom,
and two oxygen atoms.[1][2][3] The molecular weight is a critical parameter for converting
between mass and molar units in experimental protocols.[1][2][3]

Logical Relationship of Molecular Properties
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The following diagram illustrates the direct relationship between the chemical compound and
its primary molecular identifiers.
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Caption: Relationship between 2-lodo-4-nitrotoluene and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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